2-(Methylamino)-2-(p-tolyl)acetonitrile
Overview
Description
2-(Methylamino)-2-(p-tolyl)acetonitrile, also known as 4-MMC, is a synthetic cathinone, a class of psychoactive substances that are structurally similar to the naturally occurring khat plant. 4-MMC has been a subject of scientific research due to its potential therapeutic applications and its abuse potential.
Scientific Research Applications
Synthesis and Chemical Reactions
Novel Synthesis of Cyclopentenones : A study describes a novel synthesis method of 2,4,4-trisubstituted 2-cyclopentenones utilizing 1-chlorovinyl p-tolyl sulfoxides and acetonitrile. This method presents an efficient approach for the synthesis of these compounds from four components, including acetonitrile (Wakasugi & Satoh, 2005).
Reaction with Acetonitrile for Enaminonitrile Synthesis : Another study discusses the reaction of 1-chlorovinyl p-tolyl sulfoxides with cyanomethyllithium, a lithium α-carbanion of acetonitrile. This reaction yields cyclopentadienyl enaminonitriles, indicating acetonitrile's role in facilitating complex organic reactions (Satoh & Wakasugi, 2003).
Hydroxyimino-o-tolyl-acetonitrile Synthesis : Research on the preparation of hydroxyimino-o-tolyl-acetonitrile demonstrates the reaction of ethyl nitrite and 2-Methylbenzyl cyanide, providing insights into acetonitrile's reactivity and applications in organic synthesis (Chong-bin, 2013).
Carbon-Carbon Bond Formations : A study focusing on the treatment of α-chlorovinyl p-tolyl sulfoxides with lithium carbanion of acetonitrile reveals the formation of cyclopentadienyl enaminonitriles, highlighting acetonitrile's role in carbon-carbon bond formations (Satoh & Ota, 1999).
Chemical Properties and Reactions
Solvent Effect and Quantum Chemical Calculations : Research on the electronic absorption spectra of various nitro derivatives in acetonitrile solution provides insights into the solvent effects and quantum chemical properties of acetonitrile-based compounds (Lorenc, 2005).
Spectrophotometric Basicity Scale in Acetonitrile : A study creating a spectrophotometric basicity scale in acetonitrile contributes to understanding the basicity of various compounds in acetonitrile, enhancing knowledge of its chemical properties (Kaljurand et al., 2000).
Oxidation to Cyanide : Research into the oxidation of acetonitrile to cyanide by cytochrome P-450 IIE1 implicates acetonitrile in biochemical pathways, providing a basis for understanding its interactions in biological systems (Feierman & Cederbaum, 1989).
Acetonitrile in Biphasic Mixtures : A study on ultrafast SET-LRP in biphasic mixtures of acetonitrile with water offers insights into the use of acetonitrile in radical polymerization processes, highlighting its utility in polymer chemistry (Enayati et al., 2016).
properties
IUPAC Name |
2-(methylamino)-2-(4-methylphenyl)acetonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2/c1-8-3-5-9(6-4-8)10(7-11)12-2/h3-6,10,12H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNZRZCQWIDFKRO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(C#N)NC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
160.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Methylamino)-2-(p-tolyl)acetonitrile |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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